Cas no 905710-76-1 (5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol structure

905710-76-1 structure

Product Name:5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

CAS No:905710-76-1

Molecular Formula:C₈H₉BO₂

Molecular Weight:147.966862440109

MDL:MFCD22415409

CID:3031802

PubChem ID:11845749

5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Properties

Names and Identifiers

- 5-methylbenzo[c][1,2]oxaborol-1(3H)-ol
- DPQXHKISEXZJPD-UHFFFAOYSA-N
- 1,3-dihydro-1-hydroxy-5-methyl-2,1-benzoxaborole
- 1-hydroxy-5-methyl-3H-2,1-benzoxaborole
- D73935
- Z1504670737
- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-methyl-
- EN300-262844
- CHEMBL213941
- CS-0078582
- 905710-76-1
- SCHEMBL499992
- 5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol
- DB-102944
- 5-methyl-3H-2,1-benzoxaborol-1-ol
- HS-8847
- MDL： MFCD22415409
- InChIKey： DPQXHKISEXZJPD-UHFFFAOYSA-N
- Inchi： 1S/C8H9BO2/c1-6-2-3-8-7(4-6)5-11-9(8)10/h2-4,10H,5H2,1H3
- SMILES： O1B(C2C=CC(C)=CC=2C1)O

Computed Properties

Exact Mass: 148.0695597g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 148.0695597g/mol
Heavy Atom Count: 11
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 29.5Å²

5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01C5Q6-100mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95%	100mg	$85.00	2024-04-20
A2B Chem LLC	AW46110-50mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95%	50mg	$124.00
Ambeed	A860237-100mg	5-Methylbenzo[c][1,2]oxaborol-1(3H)-ol	905710-76-1	95%	100mg	$87.0	2025-02-28
Enamine	EN300-262844-100mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1	95.0%	100mg	$253.0	2022-02-28
eNovation Chemicals LLC	D595474-1g	5-methylbenzo[c][1,2]oxaborol-1(3H)-ol	905710-76-1	92%	1g	$380
TRC	M337058-10mg	5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol	905710-76-1		10mg	$ 70.00	2022-06-02

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(CAS:905710-76-1)5-methyl-1,3-dihydro-2,1-benzoxaborol-1-ol

Purity:99%

Quantity:1g

Price($):349